Acetyl Hexapeptide-38
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Description
Acetyl Hexapeptide-38 is the product obtained by the acetylation of Hexapeptide-38.
Scientific Research Applications
Cosmetic Applications
Acetyl Hexapeptide-38, primarily known for its use in anti-aging cosmetic formulations, has been the subject of various studies focusing on its efficacy in improving skin appearance. A study by Tadini, Mercurio, and Campos (2015) demonstrated that formulations containing Acetyl Hexapeptide-3, a related compound, significantly impacted the mechanical properties of facial skin, specifically reducing anisotropy, which characterizes its effectiveness in anti-aging cosmetic formulations (Tadini, Mercurio, & Campos, 2015).
In another research, Hoppel et al. (2015) investigated the influence of various emulsion types on the delivery of Acetyl Hexapeptide-8 to the skin, noting that water-rich emulsions were more effective in dermal delivery, which could be significant in the development of anti-aging products containing Acetyl Hexapeptide-8 (Hoppel et al., 2015).
Analytical Method Development
Raikou et al. (2021) developed and validated a hydrophilic interaction liquid chromatography method for quantifying Acetyl Hexapeptide-8 in cosmetics, illustrating the importance of analytical techniques in ensuring the quality and consistency of cosmetic products containing this peptide (Raikou et al., 2021).
Synthesis and Production Techniques
The synthesis and production of Acetyl Hexapeptide-3 have been explored to improve its availability for cosmetic and possibly therapeutic uses. Zhang et al. (2017) successfully synthesized Acetyl Hexapeptide-3 using a "3+2+1" fragment coupling strategy in a solution, addressing the challenges in its scalable production (Zhang, Wei, Zhao, & Liu, 2017).
Transdermal Delivery Innovations
Lim et al. (2020) explored the use of 3D printing for creating microneedle patches optimized for the transdermal delivery of Acetyl Hexapeptide-3 (AHP-3), a breakthrough in enhancing its skin permeation and efficacy in anti-wrinkle therapy (Lim, Tiew, Zhang, Ho, Kachouie, & Kang, 2020).
properties
IUPAC Name |
2-[[2-[[2-[[2-[[2-[(2-acetamido-3-hydroxypropanoyl)amino]-3-methylbutanoyl]amino]-3-methylbutanoyl]amino]-3-methylbutanoyl]amino]-5-(diaminomethylideneamino)pentanoyl]amino]-3-hydroxybutanoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C30H55N9O10/c1-13(2)20(26(45)35-18(10-9-11-33-30(31)32)24(43)39-23(16(7)41)29(48)49)37-28(47)22(15(5)6)38-27(46)21(14(3)4)36-25(44)19(12-40)34-17(8)42/h13-16,18-23,40-41H,9-12H2,1-8H3,(H,34,42)(H,35,45)(H,36,44)(H,37,47)(H,38,46)(H,39,43)(H,48,49)(H4,31,32,33) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BETZBTCJWHBFIG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(C(=O)NC(C(C)C)C(=O)NC(C(C)C)C(=O)NC(CCCN=C(N)N)C(=O)NC(C(C)O)C(=O)O)NC(=O)C(CO)NC(=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C30H55N9O10 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
701.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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